{5-[(2-Bromophenoxy)methyl]furan-2-yl}(piperidin-1-yl)methanone

• Molecular Formula: C17H18BrNO3
• Molecular Weight: 364.2 g/mol
• IUPAC Name: [5-[(2-bromophenoxy)methyl]furan-2-yl]-piperidin-1-ylmethanone
• InChI: InChI=1S/C17H18BrNO3/c18-14-6-2-3-7-15(14)21-12-13-8-9-16(22-13)17(20)19-10-4-1-5-11-19/h2-3,6-9H,1,4-5,10-12H2
• InChI Key: BLEWQSSJPAAEIW-UHFFFAOYSA-N
• SMILES: C1CCN(CC1)C(=O)C2=CC=C(O2)COC3=CC=CC=C3Br

Description

{5-[(2-Bromophenoxy)methyl]furan-2-yl}(piperidin-1-yl)methanone, also known as BPMP, is a novel chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of {5-[(2-Bromophenoxy)methyl]furan-2-yl}(piperidin-1-yl)methanone is not fully understood, but it is believed to act through the inhibition of specific enzymes and signaling pathways involved in inflammation and cancer growth. {5-[(2-Bromophenoxy)methyl]furan-2-yl}(piperidin-1-yl)methanone has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. Additionally, {5-[(2-Bromophenoxy)methyl]furan-2-yl}(piperidin-1-yl)methanone has been shown to inhibit the activity of the protein kinase B (AKT) signaling pathway, which is involved in cancer cell survival and proliferation.
Biochemical and Physiological Effects:
{5-[(2-Bromophenoxy)methyl]furan-2-yl}(piperidin-1-yl)methanone has been shown to exhibit potent anti-inflammatory and anti-cancer effects in vitro and in vivo. In animal models, {5-[(2-Bromophenoxy)methyl]furan-2-yl}(piperidin-1-yl)methanone has been shown to reduce tumor growth and inflammation. Additionally, {5-[(2-Bromophenoxy)methyl]furan-2-yl}(piperidin-1-yl)methanone has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

{5-[(2-Bromophenoxy)methyl]furan-2-yl}(piperidin-1-yl)methanone has several advantages for use in lab experiments. It is a small molecule that can easily penetrate cell membranes, making it useful for studying intracellular signaling pathways. Additionally, {5-[(2-Bromophenoxy)methyl]furan-2-yl}(piperidin-1-yl)methanone has a high purity and stability, making it easy to handle and store. However, {5-[(2-Bromophenoxy)methyl]furan-2-yl}(piperidin-1-yl)methanone has some limitations for use in lab experiments. It has a relatively short half-life, which can make it difficult to study its long-term effects. Additionally, {5-[(2-Bromophenoxy)methyl]furan-2-yl}(piperidin-1-yl)methanone has not been extensively studied in human clinical trials, so its safety and efficacy in humans are not yet known.

Future Directions

There are several future directions for research on {5-[(2-Bromophenoxy)methyl]furan-2-yl}(piperidin-1-yl)methanone. One potential direction is to investigate its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further studies are needed to determine the safety and efficacy of {5-[(2-Bromophenoxy)methyl]furan-2-yl}(piperidin-1-yl)methanone in human clinical trials. Finally, {5-[(2-Bromophenoxy)methyl]furan-2-yl}(piperidin-1-yl)methanone could be further modified to improve its potency and selectivity for specific targets, which could lead to the development of more effective therapies for inflammation and cancer.

Synthesis Methods

{5-[(2-Bromophenoxy)methyl]furan-2-yl}(piperidin-1-yl)methanone can be synthesized through a multi-step process involving the reaction of 2-bromophenol with 2-furancarboxaldehyde, followed by the reaction with piperidine and then with 2-chloromethylbenzoyl chloride. The final product is a white crystalline solid with a purity of over 98%.

Scientific Research Applications

{5-[(2-Bromophenoxy)methyl]furan-2-yl}(piperidin-1-yl)methanone has been studied extensively for its potential therapeutic applications. It has been shown to exhibit potent anti-inflammatory and anti-cancer properties in vitro and in vivo. {5-[(2-Bromophenoxy)methyl]furan-2-yl}(piperidin-1-yl)methanone has also been investigated for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.